Cas no 2171731-44-3 (1-(5-bromopentanoyl)azetidine-2-carboxamide)

• Product Name: 1-(5-bromopentanoyl)azetidine-2-carboxamide
• CAS No: 2171731-44-3
• MF: C₉H₁₅BrN₂O₂
• MW: 263.131601572037
• CID: 6551770
• PubChem ID: 165507498
• Update Time: 2025-07-24

1-(5-bromopentanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopentanoyl)azetidine-2-carboxamide
• 2171731-44-3
• EN300-1281001

• Inchi： 1S/C9H15BrN2O2/c10-5-2-1-3-8(13)12-6-4-7(12)9(11)14/h7H,1-6H2,(H2,11,14)
• InChI Key： UAZLSGLARGEIAP-UHFFFAOYSA-N
• SMILES： BrCCCCC(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 262.03169g/mol
• Monoisotopic Mass: 262.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(5-bromopentanoyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(5-bromopentanoyl)azetidine-2-carboxamide (CAS No. 2171731-44-3): Properties, Applications, and Research Insights

The compound 1-(5-bromopentanoyl)azetidine-2-carboxamide (CAS No. 2171731-44-3) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features. This azetidine-derived carboxamide contains a bromopentanoyl side chain, which contributes to its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of protease inhibitors and modulators of neurological targets.

Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds. The azetidine ring in this molecule offers conformational rigidity, while the 5-bromopentanoyl group provides a handle for further synthetic modifications. These features make it valuable for structure-activity relationship (SAR) studies, particularly in the design of small molecule therapeutics targeting G-protein coupled receptors (GPCRs) and ion channels.

From a synthetic chemistry perspective, 1-(5-bromopentanoyl)azetidine-2-carboxamide serves as a versatile intermediate. Its bromine substituent allows for various cross-coupling reactions, while the carboxamide functionality can participate in hydrogen bonding interactions. This dual reactivity makes it particularly useful in medicinal chemistry optimization campaigns, where researchers frequently search for "azetidine building blocks for drug discovery" or "brominated heterocycle synthesis".

The compound's physicochemical properties have been studied extensively. With a molecular weight of 263.12 g/mol, it demonstrates good solubility in polar organic solvents, a characteristic that supports its use in high-throughput screening applications. The presence of both hydrogen bond donors and acceptors in its structure contributes to its potential as a fragment-based drug design candidate, aligning with current industry trends toward molecular glue development.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize this compound. Recent publications have investigated catalytic bromination methods and atom-economical cyclization approaches to improve the environmental profile of azetidine derivative production. These developments respond to growing concerns about sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Quality control of 1-(5-bromopentanoyl)azetidine-2-carboxamide typically involves advanced analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, while LC-MS characterization confirms both purity and identity. These analytical protocols are crucial for researchers who need "HPLC methods for azetidine derivatives" or "mass spectrometry of brominated compounds" - common search queries in this field.

The safety profile of this compound has been evaluated through standard in silico toxicity prediction tools, showing favorable characteristics for research use. However, as with all brominated organic compounds, proper handling procedures should be followed. This aligns with current industry focus on laboratory safety best practices, another frequently searched topic among chemical researchers.

Looking forward, the applications of 1-(5-bromopentanoyl)azetidine-2-carboxamide may expand into new areas. Its structural features make it a candidate for development of PET imaging probes (through bromine-76 labeling) and as a scaffold for covalent inhibitor design. These potential applications correspond to emerging search trends like "heterocycles for molecular imaging" and "covalent drug design strategies".

In summary, 1-(5-bromopentanoyl)azetidine-2-carboxamide represents an important tool in modern drug discovery. Its combination of azetidine ring stability and bromine reactivity offers unique opportunities for medicinal chemists. As research continues to explore its potential, this compound will likely remain relevant in addressing current challenges in targeted therapy development and precision medicine approaches.